Cas no 475997-95-6 (1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol)
475997-95-6 structure
Product Name:1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol
CAS No:475997-95-6
MF:C11H12N2S
MW:204.291380882263
CID:3107793
PubChem ID:4961712
Update Time:2025-04-21
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol
- AKOS005208413
- AKOS022359854
- SMR000262059
- CHEMBL1420254
- 475997-95-6
- 3-(3,5-dimethylphenyl)-1H-imidazole-2-thione
- MLS000394637
- HMS2583L18
- CS-0224216
- SR-01000062977
- SR-01000062977-1
- Z57981496
- AB00561931-02
- F2147-0324
- EN300-11828
-
- Inchi： 1S/C11H12N2S/c1-8-5-9(2)7-10(6-8)13-4-3-12-11(13)14/h3-7H,1-2H3,(H,12,14)
- InChI Key： KSNYAJMBIWXLIT-UHFFFAOYSA-N
- SMILES： S=C1NC=CN1C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 204.07211956Da
- Monoisotopic Mass: 204.07211956Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 47.4Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 337.1±52.0 °C at 760 mmHg
- Flash Point: 157.7±30.7 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D591513-50mg |
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol |
475997-95-6 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D591513-100mg |
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol |
475997-95-6 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D591513-500mg |
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol |
475997-95-6 | 500mg |
$ 365.00 | 2022-06-05 | ||
| Enamine | EN300-11828-0.05g |
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol |
475997-95-6 | 95% | 0.05g |
$64.0 | 2023-05-01 | |
| Enamine | EN300-11828-0.1g |
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol |
475997-95-6 | 95% | 0.1g |
$66.0 | 2023-05-01 | |
| Enamine | EN300-11828-0.25g |
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol |
475997-95-6 | 95% | 0.25g |
$92.0 | 2023-05-01 | |
| Enamine | EN300-11828-0.5g |
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol |
475997-95-6 | 95% | 0.5g |
$175.0 | 2023-05-01 | |
| Enamine | EN300-11828-1.0g |
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol |
475997-95-6 | 95% | 1g |
$256.0 | 2023-05-01 | |
| Enamine | EN300-11828-2.5g |
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol |
475997-95-6 | 95% | 2.5g |
$503.0 | 2023-05-01 | |
| Enamine | EN300-11828-5.0g |
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol |
475997-95-6 | 95% | 5g |
$743.0 | 2023-05-01 |
1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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